![molecular formula C15H15N5O3S B5649451 2-(1H-benzimidazol-2-ylthio)-N-(4,6-dimethoxy-2-pyrimidinyl)acetamide](/img/structure/B5649451.png)
2-(1H-benzimidazol-2-ylthio)-N-(4,6-dimethoxy-2-pyrimidinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound 2-(1H-benzimidazol-2-ylthio)-N-(4,6-dimethoxy-2-pyrimidinyl)acetamide is a chemical entity that has garnered interest in various fields of chemistry and pharmacology. It is structurally characterized by the presence of benzimidazole and pyrimidinyl groups.
Synthesis Analysis
The synthesis of related compounds involves reactions like the conversion of 1-(1H-benzimidazol-2-yl)ethanone with other reagents to yield products with antimicrobial properties (S. Ch, 2022). Another synthetic route, involving 2-aminobenzimidazole and dimethyl acetylenedicarboxylate, leads to derivatives like methyl 1, 2-dihydro-2-oxo-pyrimido[1, 2-a]benzimidazole-4-carboxylate (F. Troxler & H. Weber, 1974).
Molecular Structure Analysis
The structural analysis of similar compounds shows a folded conformation about the methylene C atom of the thioacetamide bridge. The pyrimidine ring in these molecules is inclined to the benzene ring, as observed in crystallographic studies (S. Subasri et al., 2016).
Chemical Reactions and Properties
These compounds engage in various chemical reactions. For instance, the lactam group in some derivatives is less stable and can be cleaved under mild conditions, leading to the formation of monoamides or dicarboxylic acids. The chemical structure influences the reactivity and potential applications of these compounds (S. Subasri et al., 2017).
Physical Properties Analysis
The physical properties, such as solubility, are significantly influenced by the molecular design. For example, the introduction of a piperazine unit in some derivatives leads to enhanced aqueous solubility, which is a crucial factor in determining the compound's applicability in various fields (K. Shibuya et al., 2018).
Chemical Properties Analysis
The acidity constants (pKa values) of acetamide derivatives provide insight into their chemical properties. The pKa values indicate the extent to which these compounds can donate or accept protons, which is vital in understanding their behavior in different chemical environments (M. Duran & M. Canbaz, 2013).
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-(4,6-dimethoxypyrimidin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5O3S/c1-22-12-7-13(23-2)20-14(19-12)18-11(21)8-24-15-16-9-5-3-4-6-10(9)17-15/h3-7H,8H2,1-2H3,(H,16,17)(H,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQSGGZVSFGMDTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC(=N1)NC(=O)CSC2=NC3=CC=CC=C3N2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.